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Compound of Interest

Compound Name: Maniwamycin A

Cat. No.: B044890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Maniwamycin A, a naturally occurring

azoxy compound with significant biological activity. The document details its molecular formula,

mass spectrometry data, and the experimental protocols for its characterization. Furthermore, it

explores its role as a quorum-sensing inhibitor.

Core Molecular Data
Maniwamycin A is an antifungal antibiotic originally isolated from the culture broth of

Streptomyces prasinopilosus.[1][2] Its structure was determined through a combination of

physico-chemical methods and spectral analysis.[1][3]

Property Value Source

Molecular Formula C₁₀H₁₈N₂O₂ [2]

Molecular Weight (Da) 198.2660 [2]

Accurate Mass (Da) 198.1368 [2]

Mass Spectrometry Data
The structural elucidation of Maniwamycin A was supported by mass spectrometry.[3] The

following table summarizes predicted collision cross-section values for various adducts of
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Maniwamycin A, providing valuable information for its identification and characterization in

complex mixtures.

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 199.14411 148.6

[M+Na]⁺ 221.12605 153.4

[M-H]⁻ 197.12955 149.8

[M+NH₄]⁺ 216.17065 167.6

[M+K]⁺ 237.09999 148.9

[M+H-H₂O]⁺ 181.13409 147.6

[M+HCOO]⁻ 243.13503 173.4

[M+CH₃COO]⁻ 257.15068 186.1

Experimental Protocols
The following protocols are based on the methodologies described for the isolation and

characterization of Maniwamycins, including Maniwamycin A.

Isolation and Purification of Maniwamycin A
The isolation of Maniwamycin A from the culture broth of Streptomyces prasinopilosus

involves a multi-step process to separate the compound from other metabolites.[1]

Resin Absorption: The culture broth is first treated with an adsorbent resin to capture the

antibiotic compounds.

Solvent Extraction: The resin is then washed, and the adsorbed compounds, including

Maniwamycin A, are eluted and extracted using ethyl acetate (EtOAc).

Column Chromatography: The crude extract is subjected to column chromatography for

further purification. While the specific stationary and mobile phases for Maniwamycin A's
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initial isolation are not detailed in the available literature, silica gel columns are commonly

used for the separation of other maniwamycin analogues.[4]

Structure Elucidation
The determination of Maniwamycin A's chemical structure was achieved through various

spectroscopic techniques.[3]

Mass Spectrometry (MS): High-resolution mass spectrometry was employed to determine

the elemental composition and exact mass of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy were

critical for elucidating the connectivity of atoms and the overall carbon-hydrogen framework

of Maniwamycin A.

Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques provided information

about the functional groups present in the molecule and its chromophoric system.[1][3]

Biological Activity: Quorum Sensing Inhibition
Maniwamycins, including Maniwamycin A, have been identified as inhibitors of quorum

sensing, a cell-to-cell communication mechanism in bacteria that regulates gene expression in

response to population density.

Quorum Sensing Inhibition in Chromobacterium
violaceum
Maniwamycin A has been shown to inhibit the production of violacein, a purple pigment, in the

bacterium Chromobacterium violaceum.[4] Violacein synthesis is a well-established model for

studying quorum sensing, as its production is controlled by the CviI/CviR quorum-sensing

system.

The following diagram illustrates the mechanism of quorum sensing in C. violaceum and the

inhibitory action of Maniwamycin A.
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Maniwamycin A Inhibition of Quorum Sensing in C. violaceum
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Maniwamycin A inhibits violacein synthesis.
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This inhibition of quorum sensing suggests that Maniwamycin A and its analogues could be

valuable lead compounds for the development of novel anti-infective agents that target

bacterial virulence rather than viability, potentially reducing the development of antibiotic

resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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